(4E)-4-(4-methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
(4E)-4-(4-methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
Brand Name:
Vulcanchem
CAS No.:
164534-34-3
VCID:
VC20910105
InChI:
InChI=1S/C20H22N4O4S2/c1-11-17(29-19(21-11)23-3-7-27-8-4-23)13-15(25)14(16(13)26)18-12(2)22-20(30-18)24-5-9-28-10-6-24/h3-10H2,1-2H3
SMILES:
CC1=C(SC(=N1)N2CCOCC2)C3=C(C(=C4C(=NC(=[N+]5CCOCC5)S4)C)C3=O)[O-]
Molecular Formula:
C20H22N4O4S2
Molecular Weight:
446.5 g/mol
(4E)-4-(4-methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
CAS No.: 164534-34-3
Cat. No.: VC20910105
Molecular Formula: C20H22N4O4S2
Molecular Weight: 446.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 164534-34-3 |
|---|---|
| Molecular Formula | C20H22N4O4S2 |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | (4E)-4-(4-methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate |
| Standard InChI | InChI=1S/C20H22N4O4S2/c1-11-17(29-19(21-11)23-3-7-27-8-4-23)13-15(25)14(16(13)26)18-12(2)22-20(30-18)24-5-9-28-10-6-24/h3-10H2,1-2H3 |
| Standard InChI Key | JTMSICWTZWHBFN-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(SC(=N1)N2CCOCC2)C3=C(/C(=C\4/C(=NC(=[N+]5CCOCC5)S4)C)/C3=O)[O-] |
| SMILES | CC1=C(SC(=N1)N2CCOCC2)C3=C(C(=C4C(=NC(=[N+]5CCOCC5)S4)C)C3=O)[O-] |
| Canonical SMILES | CC1=C(SC(=N1)N2CCOCC2)C3=C(C(=C4C(=NC(=[N+]5CCOCC5)S4)C)C3=O)[O-] |
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